Cas no 916211-25-1 ((4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride)

• Product Name: (4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride
• CAS No: 916211-25-1
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 4664976
• PubChem ID: 122235342
• Update Time: 2025-08-05

(4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanolhydrochloride
• [4-(aminomethyl)-1-bicyclo[2.2.2]octanyl]methanol HCl
• [4-(aminomethyl)-1-bicyclo[2.2.2]octanyl]methanol;hydrochloride
• (4-(aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride
• F89828
• 916211-25-1
• PS-19797
• (4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride

• Inchi： 1S/C10H19NO.ClH/c11-7-9-1-4-10(8-12,5-2-9)6-3-9;/h12H,1-8,11H2;1H
• InChI Key： PHRZXKBKFQIDOR-UHFFFAOYSA-N
• SMILES： C(C12CCC(CO)(CC1)CC2)N.Cl

Computed Properties

• Exact Mass: 205.1233420g/mol
• Monoisotopic Mass: 205.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride

The Compound CAS No. 916211-25-1: (4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride

The compound with CAS No. 916211-25-1, commonly referred to as (4-(Aminomethyl)bicyclo[2.2.2]octan-1-yl)methanol hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of bicyclic structures like bicyclo[2.2.2]octane in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.Bicyclic structures are known for their stability and ability to modulate physical and chemical properties, making them ideal for use in drug delivery systems and therapeutic agents.

The presence of an amino group (-NH₂) in the structure introduces additional functionality, enabling the compound to participate in various chemical reactions such as nucleophilic substitutions and condensations.Aminomethyl groups are particularly useful in peptide synthesis and the development of biologically active compounds.

Moreover, the hydrochloride salt form of this compound indicates its potential as a pharmaceutical intermediate or a precursor for active pharmaceutical ingredients (APIs). The hydrochloride form is often preferred due to its enhanced solubility and stability under physiological conditions.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, ensuring its availability for research and commercial applications.Synthetic methods involving ring-closing metathesis or other catalytic processes have been explored to optimize the synthesis of bicyclic frameworks like bicyclo[2.2.2]octane.

In terms of applications, this compound has shown promise in the development of novel drug delivery systems, where its structural rigidity and functional groups can be exploited to design targeted therapies.Drug delivery systems leveraging such compounds are increasingly being investigated due to their ability to enhance bioavailability and reduce side effects.

Additionally, the compound's compatibility with various analytical techniques such as NMR spectroscopy and mass spectrometry makes it a valuable tool in structural elucidation studies.NMR spectroscopy has been instrumental in confirming the stereochemistry and purity of this compound, ensuring its reliability for downstream applications.

In conclusion, CAS No. 916211-25-1 represents a cutting-edge chemical entity with diverse applications across multiple disciplines.Medicinal chemistry, materials science, and pharmaceutical research are among the fields benefiting from this compound's unique properties.